3-(Methoxycarbonyl)-4-propoxybenzoate

• CAS No.: 90183-32-7
• Molecular Formula: C12H13O5-
• Molecular Weight: 237.23 g/mol
• IUPAC Name: 3-methoxycarbonyl-4-propoxybenzoate
• InChI: InChI=1S/C12H14O5/c1-3-6-17-10-5-4-8(11(13)14)7-9(10)12(15)16-2/h4-5,7H,3,6H2,1-2H3,(H,13,14)/p-1
• InChI Key: MCXJQWQTBLQSPJ-UHFFFAOYSA-M
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=O)[O-])C(=O)OC

Description

3-(Methoxycarbonyl)-4-propoxybenzoate is an ester derivative of benzoic acid featuring a methoxycarbonyl group (–COOCH₃) at the 3-position and a propoxy group (–OCH₂CH₂CH₃) at the 4-position of the benzene ring.

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

a) Methyl 4-(cyclopropylmethoxy)-3-hydroxybenzoate ()

• Structure : The propoxy group is replaced with a cyclopropylmethoxy (–OCH₂C₃H₅) group, and the methoxycarbonyl at position 3 is replaced with a hydroxyl (–OH) group.
• Relevance : This compound highlights the impact of substituent position (corrected in the corrigendum) and functional group choice on crystallinity and intermolecular interactions .

b) Methyl 4-(3-chloropropoxy)-3-methoxybenzoate ()

• Structure : Features a 3-chloropropoxy group (–OCH₂CH₂CH₂Cl) at position 4 and a methoxy (–OCH₃) group at position 3.
• Key Differences: The chlorine atom in the propoxy chain increases molecular weight (C₁₂H₁₅ClO₄) and may enhance lipophilicity. C–H⋯O interactions in the crystal structure (observed via X-ray diffraction) suggest stronger intermolecular forces compared to non-halogenated analogs, influencing melting point and stability .

c) Methyl 3-iodo-4-propoxybenzoate (, BP 26702)

• Structure : Substitutes the methoxycarbonyl group at position 3 with an iodine atom.
• The iodo group is a leaving group in substitution reactions, making this compound more reactive in nucleophilic aromatic substitution compared to 3-(methoxycarbonyl)-4-propoxybenzoate .

Functional Group Replacements

a) 3-Methoxy-4-propoxybenzoic acid ()

• Structure : The ester (–COOCH₃) is replaced with a carboxylic acid (–COOH) group.
• Key Differences: The carboxylic acid group increases acidity (pKa ~4-5) and water solubility compared to the ester. Potential for salt formation (e.g., sodium or potassium salts), which is critical for pharmaceutical formulations .

b) [3-Methoxy-4-(methoxycarbonyl)phenyl]boronic acid ()

• Structure : Replaces the propoxy group with a boronic acid (–B(OH)₂) at position 4.
• Key Differences :
  • The boronic acid enables Suzuki-Miyaura cross-coupling reactions, making it valuable in synthesizing biaryl compounds.
  • Increased hydrophilicity due to the boronic acid group, contrasting with the lipophilic propoxy chain in the target compound .

Pharmacologically Relevant Analogs

a) 1-Methyl-4-[(2-propoxybenzoyl)amino]-3-propyl-1H-pyrazole-5-carboxamide ()

• Structure : Shares a propoxybenzoyl moiety but incorporates a pyrazole-carboxamide scaffold.
• Key Differences :
  • The carboxamide and pyrazole groups enhance hydrogen-bonding capacity, improving target binding in enzyme inhibition (e.g., phosphodiesterase targets).
  • Higher molecular weight (C₁₈H₂₄N₄O₃) and logP value suggest greater membrane permeability compared to simpler benzoate esters .